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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3429050 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the synthesis of 1-tetradecanol
(myristyl alcohol) via the reduction of myristic acid. Two primary methods are presented:

reduction using lithium aluminum hydride (LiAlH₄) for laboratory-scale synthesis and catalytic

hydrogenation, which is suitable for larger-scale production. This note includes comprehensive

experimental procedures, data summaries, and safety precautions to guide researchers in the

efficient and safe synthesis of 1-tetradecanol.

Introduction
1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with

the molecular formula C₁₄H₃₀O.[1][2] It presents as a white, waxy solid at room temperature

and is practically insoluble in water but soluble in organic solvents like diethyl ether and

ethanol.[1][2][3] Due to its emollient and moisturizing properties, 1-tetradecanol is a common

ingredient in cosmetics, such as cold creams and lotions.[3][4][5][6] It also serves as a crucial

intermediate in the chemical synthesis of surfactants and other organic compounds.[3][4]

The synthesis of 1-tetradecanol is most commonly achieved through the reduction of myristic

acid (tetradecanoic acid) or its esters.[1][2][7] Myristic acid is a saturated fatty acid naturally

found in sources like nutmeg, palm kernel oil, and coconut oil.[2][3] This application note details

two robust methods for this conversion: lithium aluminum hydride reduction and catalytic

hydrogenation.
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Physicochemical Properties
A summary of the key physical and chemical properties for the reactant and product is provided

below.

Property
Myristic Acid
(Tetradecanoic Acid)

1-Tetradecanol (Myristyl
Alcohol)

CAS Number 544-63-8 112-72-1

Molecular Formula C₁₄H₂₈O₂ C₁₄H₃₀O

Molar Mass 228.37 g/mol [8] 214.39 g/mol [2][9][10]

Appearance Oily white crystalline solid[8]
White waxy solid or crystals[2]

[3]

Melting Point 54-55 °C 38 °C (100 °F; 311 K)[2]

Boiling Point 250 °C at 100 mmHg >260 °C[2]

Density 0.8622 g/cm³ 0.824 g/cm³[2]

Synthesis Protocols
Method 1: Lithium Aluminum Hydride (LiAlH₄) Reduction
Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of converting carboxylic

acids to primary alcohols.[11][12] This method is highly efficient and is well-suited for

laboratory-scale synthesis. The reaction proceeds by nucleophilic attack of the hydride ion on

the carbonyl carbon.

Experimental Protocol:

Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser with a drying tube (e.g., filled with CaCl₂), and a dropping funnel.

The entire apparatus must be flame-dried or oven-dried before use to ensure anhydrous

conditions. Operate within a fume hood.
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Reagent Preparation: In the reaction flask, prepare a suspension of lithium aluminum hydride

(LiAlH₄) in anhydrous diethyl ether (or THF).

Myristic Acid Addition: Dissolve myristic acid in anhydrous diethyl ether and add it to the

dropping funnel.

Reaction: Slowly add the myristic acid solution dropwise to the stirred LiAlH₄ suspension.

The reaction is exothermic, so maintain a gentle reflux by controlling the addition rate or

using an ice bath if necessary.

Reaction Completion: After the addition is complete, stir the mixture at room temperature or

gently heat to reflux until the reaction is complete (typically monitored by TLC or IR

spectroscopy).

Work-up (Quenching): Cool the reaction flask in an ice bath. Cautiously and slowly add water

dropwise to decompose the excess LiAlH₄. This is a highly exothermic and gas-evolving

step. Follow with the slow addition of a 10-15% aqueous sodium hydroxide solution, then

add more water until a granular white precipitate of aluminum salts forms.[13]

Extraction: Decant or filter the ether layer. Extract the aqueous layer and the solid precipitate

with additional portions of diethyl ether.

Purification: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄),

filter, and remove the solvent using a rotary evaporator. The resulting crude 1-tetradecanol
can be further purified by recrystallization or distillation under reduced pressure to yield a

white solid.

Method 2: Catalytic Hydrogenation
Catalytic hydrogenation is the preferred method for industrial and large-scale synthesis. It

involves the reaction of myristic acid with hydrogen gas at high pressure and temperature in

the presence of a metal catalyst.

Experimental Protocol:

Reaction Setup: Charge a high-pressure autoclave reactor with myristic acid, the chosen

catalyst (e.g., a bimetallic catalyst like Pd-Sn/C or a copper chromite catalyst), and a suitable
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solvent (e.g., 2-propanol/water mixture or 1,4-dioxane).[14]

Reaction Conditions: Seal the reactor and purge it several times with nitrogen, followed by

hydrogen gas.

Hydrogenation: Pressurize the reactor with hydrogen to the desired pressure (e.g., 3.0 MPa)

and heat to the target temperature (e.g., 240 °C) with vigorous stirring.[14] Maintain these

conditions for the duration of the reaction (several hours).

Reaction Completion: Monitor the reaction progress by observing the drop in hydrogen

pressure.

Work-up: After the reaction is complete, cool the reactor to room temperature and carefully

vent the excess hydrogen gas in a safe manner.

Purification: Open the reactor and recover the contents. Separate the catalyst from the

reaction mixture by filtration. Remove the solvent from the filtrate by distillation. The crude 1-
tetradecanol can then be purified by vacuum distillation to obtain the final product.

Comparison of Synthesis Methods
Parameter LiAlH₄ Reduction Catalytic Hydrogenation

Typical Yield High (>90%) High (can exceed 95%)

Reaction Temp.
Room temperature to reflux

(~35°C)
High (200 - 400 °C)

Reaction Pressure Atmospheric High (20 - 50 MPa)

Reagents/Safety

LiAlH₄ is pyrophoric and reacts

violently with water.[11]

Requires anhydrous solvents.

Requires handling of high-

pressure, flammable H₂ gas.

Catalysts can be pyrophoric.

Scale Ideal for lab scale (grams)
Suitable for pilot and industrial

scale (kilograms to tons)

Experimental Workflow and Pathway Diagrams
The following diagrams illustrate the synthesis process and chemical pathways.
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Caption: General workflow for synthesizing 1-Tetradecanol from Myristic Acid.
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Caption: Chemical reaction pathways for the reduction of Myristic Acid.

Product Characterization
The identity and purity of the synthesized 1-tetradecanol should be confirmed using standard

analytical techniques.

Melting Point: A sharp melting point between 36-39°C indicates high purity.[3][9]

Infrared (IR) Spectroscopy: Appearance of a broad O-H stretch (around 3300 cm⁻¹) and

disappearance of the C=O stretch from the carboxylic acid (around 1700 cm⁻¹).

¹H NMR Spectroscopy: Appearance of a triplet at ~3.6 ppm corresponding to the -CH₂OH

protons and disappearance of the carboxylic acid proton signal (>10 ppm).

¹³C NMR Spectroscopy: Appearance of a peak at ~63 ppm for the -CH₂OH carbon and

disappearance of the carbonyl carbon peak (~180 ppm).

Safety Precautions
Lithium Aluminum Hydride (LiAlH₄): LiAlH₄ is a highly reactive, flammable solid that reacts

violently with water and protic solvents, releasing flammable hydrogen gas.[11] Always

handle it in a fume hood under an inert atmosphere (e.g., nitrogen or argon) and use

appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and

gloves.

Catalytic Hydrogenation: Hydrogen gas is extremely flammable and can form explosive

mixtures with air. The reaction must be carried out in a properly rated high-pressure reactor

behind a safety shield. Ensure the system is free of leaks and properly purged before and

after the reaction.

Solvents: Diethyl ether is highly flammable and volatile. Work in a well-ventilated fume hood

and avoid ignition sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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